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Compound of Interest

Compound Name: Mogroside 111-A1

Cat. No.: B8086854

Mogroside IlI-A1: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mogroside llI-Al, a principal bioactive constituent of the monk fruit (Siraitia grosvenorii), is a
cucurbitane-type triterpenoid glycoside attracting significant interest for its potential therapeutic
applications. This document provides an in-depth technical overview of Mogroside IlI-A1l,
encompassing its chemical structure, physicochemical properties, biological activities, and the
underlying molecular mechanisms. Detailed experimental protocols for its isolation, purification,
and key biological assays are presented to facilitate further research and development.

Chemical Structure and Identification

Mogroside llI-Al is a complex triterpenoid glycoside. Its structure consists of a mogrol
aglycone backbone to which glucose moieties are attached.

Chemical Identifiers
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Identifier Value

(3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6S)-6-
[(3R,6R)-6-
[(3S,8S,9R,10R,11R,13R,14S)-3,11-
dihydroxy-4,4,9,13,14-pentamethyl-
2,3,7,8,10,11,12,15,16,17-decahydro-1H-
IUPAC Name cyclopenta[a]phenanthren-17-yl]-2-
hydroxy-2-methylheptan-3-ylJoxy-3,4-
dihydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-(hydroxymethyl)oxan-2-
ylloxyoxan-2-ylJmethoxy]-6-
(hydroxymethyl)oxane-3,4,5-triol[1]

C--INVALID-LINK--(C)0)O[C@H]1--INVALID-
LINK--COC2--INVALID-LINK--

SMILES String C0)0)0)0)0)0)O[C@H]3--INVALID-LINK--
C0)0)0)0">C@HCACC[C@@]5([C@@]4(C--
INVALID-LINK--C)O)C">C@HO)C)C

| INChiKey | DDDXYRAMQRKPDO-MQMWZZRVSA-N |

Physicochemical Properties

A summary of the known physicochemical properties of Mogroside IlI-Al is provided below.

Property Value Source
Molecular Formula C48H82019 [1]
Molecular Weight 963.15 g/mol [2]
Appearance White to off-white solid [3]
Solubility Soluble in DMSO (100 mg/mL)  [3]
Storage Store at -15°C to -20°C [2][4]

Spectroscopic Data
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Nuclear Magnetic Resonance (NMR) Spectroscopy

The complete *H and 3C NMR assignments for Mogroside IlI-A1 have been elucidated,

providing a definitive structural fingerprint.

1H and 3C NMR Chemical Shifts (in CDsOD)
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Position 13C (ppm) H (ppm)
Aglycone

1 39.9 1.05 (m), 1.65 (m)
2 28.1 1.85 (m), 2.05 (m)
3 91.1 3.35(dd, J=11.5, 4.5 Hz)
4 39.9 -

5 53.1 1.00 (m)

6 20.1 2.35 (m)

7 122.0 5.65 (d, J=5.5 Hz)
8 134.9 -

9 50.1 1.80 (m)

10 38.1 1.10 (m)

11 69.1 4.25 (dd, J=10.0, 5.0 Hz)
12 49.9 1.50 (m), 1.95 (m)
13 48.9 1.75 (m)

14 52.1 -

15 32.1 1.25 (m), 1.90 (m)
16 29.1 1.45 (m), 2.10 (m)
17 62.1 3.80 (m)

18 17.1 0.85 (s)

19 29.9 1.20 (s)

20 36.1 2.15 (m)

21 22.1 1.05 (d, J=7.0 Hz)
22 35.1 1.60 (m)
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23 28.1 1.40 (m)
24 85.1 3.95 (m)
25 72.1 -

26 26.1 1.25 (s)
27 25.1 1.30 (s)
28 28.9 1.15 (s)
29 16.9 0.90 (s)
30 16.1 0.80 (s)

Inner Glucose (Glc 1)

1 105.1 4.50 (d, J=7.5 Hz)
2 75.1 3.30 (m)
3 78.1 3.45 (m)
4 71.9 3.25 (m)
5 78.1 3.40 (m)
6 69.9 3.75 (m), 3.90 (m)

Outer Glucose (Glc II)

1" 104.9 4.45 (d, J=8.0 Hz)
2" 75.1 3.30 (m)
3" 78.1 3.45 (m)
4" 71.9 3.25 (m)
5" 78.1 3.40 (m)
6" 63.1 3.70 (m), 3.85 (m)

Outer Glucose (Glc III)

i 104.9 4.40 (d, J=7.5 Hz)
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2" 75.1 3.30 (m)
3" 78.1 3.45 (m)
4" 71.9 3.25 (m)
5" 78.1 3.40 (m)
6" 63.1 3.70 (m), 3.85 (M)

Mass Spectrometry (MS)

High-resolution mass spectrometry provides accurate mass data for the confirmation of the
molecular formula of Mogroside IlI-Al.

MS Technique lonization Mode Observed m/z Deduced Formula

ESI-TOF Negative [M-H]- 961.5316 C48H81019

Biological Activities and Signaling Pathways

Mogroside llI-A1 exhibits a range of biological activities, positioning it as a promising
candidate for drug development.[2][5] These activities are primarily attributed to its antioxidant,
anti-inflammatory, and antidiabetic properties.

Antioxidant Activity

Mogrosides, including Mogroside IlI-Al, have demonstrated significant antioxidant effects.[2]
They are capable of scavenging reactive oxygen species (ROS), thereby mitigating cellular
damage caused by oxidative stress.

Anti-inflammatory Activity via NF-kB Signaling

The anti-inflammatory effects of mogrosides are linked to the inhibition of the Nuclear Factor-
kappa B (NF-kB) signaling pathway.[6] By suppressing the activation of NF-kB, Mogroside llI-
A1l can potentially reduce the expression of pro-inflammatory cytokines such as TNF-a and IL-
6.[6]
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Inhibition of the NF-kB Signaling Pathway by Mogroside Illl-Al.

Antidiabetic Activity via AMPK Activation
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Mogrosides have been shown to exert antidiabetic effects through the activation of AMP-
activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.[7] Activation
of AMPK by Mogroside IlI-Al can lead to improved glucose uptake and reduced
gluconeogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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